Cas no 1804082-87-8 (1-(2-Bromo-6-hydroxyphenyl)-3-chloropropan-2-one)

• Product Name: 1-(2-Bromo-6-hydroxyphenyl)-3-chloropropan-2-one
• CAS No: 1804082-87-8
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 4970709
• Update Time: 2025-06-26

1-(2-Bromo-6-hydroxyphenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-hydroxyphenyl)-3-chloropropan-2-one

• Inchi： 1S/C9H8BrClO2/c10-8-2-1-3-9(13)7(8)4-6(12)5-11/h1-3,13H,4-5H2
• InChI Key： BBKFLFDYBLRVKR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(CCl)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 1-(2-Bromo-6-hydroxyphenyl)-3-chloropropan-2-one

1-(2-Bromo-6-hydroxyphenyl)-3-chloropropan-2-one: A Comprehensive Overview

1-(2-Bromo-6-hydroxyphenyl)-3-chloropropan-2-one, also known by its CAS number CAS No. 1804082-87-8, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its brominated and chlorinated aromatic system, which contributes to its distinctive chemical properties. Recent studies have highlighted its potential applications in drug discovery, agrochemicals, and advanced materials synthesis.

The molecular structure of 1-(2-Bromo-6-hydroxyphenyl)-3-chloropropan-2-one consists of a phenolic ring substituted with bromine and hydroxyl groups, along with a ketone moiety attached to a chlorine-substituted propane chain. This combination of functional groups makes the compound highly versatile in terms of reactivity and functionality. Researchers have explored its ability to undergo various nucleophilic substitutions and electrophilic aromatic substitutions, which are critical for its use in organic synthesis.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure and reactivity of this compound. Studies using density functional theory (DFT) have revealed that the presence of electron-withdrawing groups like bromine and chlorine significantly influences the compound's electronic properties, making it an attractive candidate for applications in organic electronics. For instance, the compound has been proposed as a potential building block for constructing advanced organic semiconductors due to its ability to modulate charge transport properties.

In the field of pharmacology, 1-(2-Bromo-6-hydroxyphenyl)-3-chloropropan-2-one has shown promise as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research focusing on its ability to inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2). These findings underscore the importance of further exploring its pharmacokinetic and toxicological profiles to evaluate its suitability for therapeutic use.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of an aromatic ring followed by the introduction of the hydroxyl and chloroalkyl groups. Recent innovations in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. For example, the use of palladium-catalyzed cross-coupling reactions has enabled more precise control over the substitution patterns on the aromatic ring.

In terms of industrial applications, CAS No. 1804082-87-8 is being explored for its role in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to disrupt key biochemical pathways in plant pathogens makes it a valuable asset in crop protection. Field trials have shown promising results in terms of efficacy against common agricultural pests without adverse effects on non-target organisms.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradation pathways under various environmental conditions to assess its long-term sustainability. Preliminary findings suggest that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about accumulation in ecosystems.

In conclusion, 1-(2-Bromo-6-hydroxyphenyl)-3-chloropropan-2-one represents a versatile and multifaceted compound with significant potential across diverse industries. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future innovations. As research continues to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to both academic and industrial sectors.